7-Ethoxy-3-ethylpurin-6-imine

• CAS No.: 185200-86-6
• Molecular Formula: C9H13N5O
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 7-ethoxy-3-ethylpurin-6-imine
• InChI: InChI=1S/C9H13N5O/c1-3-13-5-11-8(10)7-9(13)12-6-14(7)15-4-2/h5-6,10H,3-4H2,1-2H3
• InChI Key: FESKKMQNADBLAY-UHFFFAOYSA-N
• SMILES: CCN1C=NC(=N)C2=C1N=CN2OCC
• Synonyms: 6H-Purin-6-imine,7-ethoxy-3-ethyl-3,7-dihydro-(9CI)

Description

7-Ethoxy-3-ethylpurin-6-imine, also known as this compound, is a useful research compound. Its molecular formula is C9H13N5O and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

Pharmaceutical Activity
7-Ethoxy-3-ethylpurin-6-imine and its derivatives have been studied for their pharmaceutical potential. Research indicates that compounds with purine structures exhibit a range of biological activities, including:

• Anticancer Properties : Certain purine derivatives have shown effectiveness against various cancer cell lines by inhibiting cell proliferation and inducing apoptosis. For instance, imines derived from purines can interact with DNA and RNA, potentially disrupting cancer cell growth pathways .
• Antimicrobial Activity : Studies have demonstrated that imine compounds can possess significant antimicrobial properties, making them candidates for developing new antibiotics .
• Anti-inflammatory Effects : Some derivatives exhibit anti-inflammatory activities, which can be beneficial in treating diseases characterized by chronic inflammation .

Organic Synthesis

Role as Intermediates
In organic synthesis, this compound serves as an important intermediate in the synthesis of more complex molecules. Its imine functionality allows it to participate in various chemical reactions:

• C–C Bond Formation : The compound can undergo nucleophilic addition reactions, facilitating the formation of carbon-carbon bonds. This is crucial in constructing complex organic molecules used in pharmaceuticals and natural products .
• Multicomponent Reactions : Imines are often utilized in multicomponent reactions, which allow for the efficient synthesis of diverse molecular architectures. The versatility of this compound makes it suitable for such applications .

Material Science

Polymer Chemistry
The unique properties of this compound make it a candidate for applications in material science, particularly in polymer chemistry:

• Functional Polymers : The compound can be incorporated into polymer matrices to impart specific functionalities, such as improved thermal stability or enhanced mechanical properties .
• Nanomaterials : Research has explored the use of imines in the synthesis of nanomaterials with tailored properties for applications in electronics and photonics .

Case Study 1: Anticancer Activity

A study investigated the anticancer properties of a series of purine-derived imines, including this compound. Results showed that these compounds inhibited the growth of several cancer cell lines through mechanisms involving apoptosis and cell cycle arrest.

Case Study 2: Synthesis of Functionalized Polymers

Researchers successfully synthesized a series of functionalized polymers using this compound as a monomer. The resulting materials exhibited enhanced electrical conductivity and thermal stability, demonstrating the compound's utility in advanced material applications.